methyl-1-pentyl-1H-indole-3-Carboxylate
methyl-1-pentyl-1H-indole-3-Carboxylate
PB-22 (Item No. 14096) is synthetic cannabinoid that has been identified in herbal mixtures. It is a quinolinyl pentyl indole with a carboxylate group, abbreviated as QUPIC. methy-1-pentyl-1H-indole-3-Carboxylate is an analog of PB-22 that lacks the quinoline group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1338925-20-4
VCID:
VC0158805
InChI:
InChI=1S/C15H19NO2/c1-3-4-7-10-16-11-13(15(17)18-2)12-8-5-6-9-14(12)16/h5-6,8-9,11H,3-4,7,10H2,1-2H3
SMILES:
CCCCCN1C=C(C2=CC=CC=C21)C(=O)OC
Molecular Formula:
C15H19NO2
Molecular Weight:
245.322
methyl-1-pentyl-1H-indole-3-Carboxylate
CAS No.: 1338925-20-4
Reference Standards
VCID: VC0158805
Molecular Formula: C15H19NO2
Molecular Weight: 245.322
CAS No. | 1338925-20-4 |
---|---|
Product Name | methyl-1-pentyl-1H-indole-3-Carboxylate |
Molecular Formula | C15H19NO2 |
Molecular Weight | 245.322 |
IUPAC Name | methyl 1-pentylindole-3-carboxylate |
Standard InChI | InChI=1S/C15H19NO2/c1-3-4-7-10-16-11-13(15(17)18-2)12-8-5-6-9-14(12)16/h5-6,8-9,11H,3-4,7,10H2,1-2H3 |
Standard InChIKey | FMSUKWLGFFSMTP-UHFFFAOYSA-N |
SMILES | CCCCCN1C=C(C2=CC=CC=C21)C(=O)OC |
Description | PB-22 (Item No. 14096) is synthetic cannabinoid that has been identified in herbal mixtures. It is a quinolinyl pentyl indole with a carboxylate group, abbreviated as QUPIC. methy-1-pentyl-1H-indole-3-Carboxylate is an analog of PB-22 that lacks the quinoline group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
Synonyms | 1-pentyl-1H-indole-3-carboxylic acid, methyl ester |
Reference | 1.Uchiyama, N.,Matsuda, S.,Kawamura, M., et al. Two new-type cannabimimetic quinolinyl carboxylates, QUPIC and QUCHIC, two new cannabimimetic carboxamide derivatives, ADB-FUBINACA and ADBICA, and five synthetic cannabinoids detected with a thiophene deriv |
PubChem Compound | 56642542 |
Last Modified | Nov 11 2021 |
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